Cas no 1176414-86-0 (8-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 8-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1176414-86-0
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• MDL: MFCD19982406
• CID: 4575157
• PubChem ID: 53534396
• Update Time: 2025-11-02

8-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-1-methyl-1,2,3,4-tetrahydro-isoquinoline
• 8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline
• 8-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline

• MDL： MFCD19982406
• Inchi： 1S/C10H12FN/c1-7-10-8(5-6-12-7)3-2-4-9(10)11/h2-4,7,12H,5-6H2,1H3
• InChI Key： ONTFHMXIFNPJDF-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C=CC=C2F)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 8-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline

Comprehensive Overview of 8-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1176414-86-0)

8-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1176414-86-0) is a fluorinated tetrahydroisoquinoline derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of heterocyclic compounds, which are widely explored for their potential applications in drug discovery and material science. The presence of a fluoro substituent at the 8-position and a methyl group at the 1-position enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated organic compounds like 8-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline has surged, driven by their role in the development of central nervous system (CNS) drugs and enzyme inhibitors. Researchers are particularly interested in its potential to modulate neurotransmitter systems, which aligns with current trends in neurodegenerative disease research and mental health therapeutics. The compound's lipophilicity and blood-brain barrier permeability are key factors contributing to its relevance in these fields.

The synthesis of 8-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline typically involves multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination. Its CAS No. 1176414-86-0 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its purity and structural integrity, ensuring its suitability for further applications.

From an industrial perspective, 8-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline is often utilized as a building block for more complex molecules. Its versatility is evident in its use for designing small-molecule inhibitors and ligands for G-protein-coupled receptors (GPCRs). These applications are particularly relevant in the context of precision medicine and targeted therapy, where molecular specificity is paramount.

Environmental and safety considerations are also critical when handling 8-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. The compound's stability under various conditions is well-documented, but storage in a cool, dry environment is advised to maintain its efficacy.

In summary, 8-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1176414-86-0) represents a promising candidate for advancing medicinal chemistry and drug development. Its structural features and functional groups make it a subject of ongoing research, particularly in areas like CNS disorders and enzyme modulation. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in future therapeutic innovations.